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An In-Depth Technical Guide to 3-(2-Chlorophenyl)pyrrolidine Hydrochloride

Introduction
3-(2-Chlorophenyl)pyrrolidine hydrochloride is a specialized chemical compound of

significant interest to the scientific community, particularly those in pharmaceutical and

medicinal chemistry. The core of this molecule is the pyrrolidine ring, a five-membered

nitrogen-containing heterocycle that is a ubiquitous scaffold in a vast array of natural products,

alkaloids, and synthetic drugs.[1][2] The pyrrolidine structure provides a three-dimensional

framework that is rich in sp3-hybridized carbons, a feature increasingly sought after in modern

drug design to improve clinical success rates by "escaping flatland" chemistry.

The strategic placement of a 2-chlorophenyl group at the third position of the pyrrolidine ring

introduces specific steric and electronic properties. This substitution pattern makes the

compound a valuable and versatile building block for creating complex molecules with potential

therapeutic effects, especially in the realm of neuroscience.[3] This technical guide provides a

comprehensive overview of the molecular structure, physicochemical properties, synthesis, and

key applications of 3-(2-Chlorophenyl)pyrrolidine hydrochloride for professionals in

research and drug development.

Section 1: Molecular Profile and Physicochemical
Properties
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A thorough understanding of a compound's fundamental characteristics is the bedrock of its

effective application in research and synthesis. This section details the molecular structure and

key physical and chemical data for 3-(2-Chlorophenyl)pyrrolidine hydrochloride.

Molecular Structure
The compound consists of a central pyrrolidine ring. A phenyl group, substituted with a chlorine

atom at the ortho-position (position 2), is attached to the carbon at position 3 of the pyrrolidine

ring. The molecule is supplied as a hydrochloride salt, where the pyrrolidine nitrogen is

protonated and associated with a chloride ion. This salt form typically enhances stability and

improves handling characteristics, such as solubility in aqueous media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1388264?utm_src=pdf-body-img
https://www.benchchem.com/product/b1388264?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1388264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. mdpi.com [mdpi.com]

2. researchgate.net [researchgate.net]

3. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [3-(2-Chlorophenyl)pyrrolidine hydrochloride molecular
structure and weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1388264#3-2-chlorophenyl-pyrrolidine-hydrochloride-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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